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Compound of Interest

Compound Name: ROS 234

Cat. No.: B11933215

Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with ROS 234 dioxalate. It includes detailed

operational protocols and disposal plans to ensure the safe and effective use of this potent

histamine H3 receptor antagonist in the laboratory.

Immediate Safety and Handling Protocols
While a complete Safety Data Sheet (SDS) for ROS 234 dioxalate (CAS No: 1781941-93-2)

was not available in the public domain at the time of this writing, standard laboratory safety

practices for handling potent bioactive small molecules should be strictly followed. It is

imperative to obtain and review the specific SDS provided by the supplier before commencing

any work.

General Safety Precautions:

Always handle ROS 234 dioxalate in a well-ventilated area, preferably within a chemical

fume hood.

The laboratory should be equipped with a safety shower and an eye wash station.[1]
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Avoid inhalation of dust or fumes.

Prevent contact with skin, eyes, and clothing.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

ROS 234 dioxalate, based on general best practices for hazardous chemicals.

PPE Category Specific Recommendations

Eye/Face Protection Chemical safety goggles or a face shield.

Hand Protection
Compatible chemical-resistant gloves (e.g.,

nitrile rubber).

Body Protection

A lab coat should be worn at all times. For larger

quantities, a chemical-resistant apron or suit

may be necessary.

Respiratory Protection

If dust is generated, a NIOSH-approved

respirator with an appropriate particulate filter

should be used.

Operational Plan: Storage and Use
Storage:

Store in a tightly sealed container.

Desiccate at room temperature.

Chemical and Physical Properties:
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Property Value

Molecular Formula C₁₃H₁₅N₅·2C₂H₂O₄

Molecular Weight 421.37 g/mol

Solubility
Soluble to 50 mM in water and to 50 mM in

DMSO.

Purity ≥99%

Disposal Plan
Dispose of ROS 234 dioxalate and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. It is recommended to use a

licensed professional waste disposal service. Do not allow the chemical to enter drains or

waterways.

Experimental Protocol: In Vitro Functional Assay for
Histamine H3 Receptor Antagonism
This protocol outlines a general procedure for a functional assay to characterize the antagonist

activity of ROS 234 dioxalate at the histamine H3 receptor. This is a representative method and

may require optimization based on the specific cell line and experimental conditions.

Objective: To determine the potency of ROS 234 dioxalate as a histamine H3 receptor

antagonist by measuring its ability to reverse agonist-induced inhibition of cAMP production.

Materials:

HEK293 cells stably expressing the human histamine H3 receptor.

Cell culture medium and supplements.

ROS 234 dioxalate.

Histamine or a selective H3 receptor agonist (e.g., (R)-α-methylhistamine).
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Forskolin.

cAMP assay kit (e.g., HTRF, FRET, or ELISA-based).

96-well or 384-well microplates.

Procedure:

Cell Culture: Culture the HEK293-hH3R cells according to standard protocols.

Cell Seeding: Seed the cells into the microplates at an appropriate density and allow them to

adhere overnight.

Compound Preparation: Prepare a stock solution of ROS 234 dioxalate in a suitable solvent

(e.g., DMSO or water). Perform serial dilutions to obtain a range of concentrations.

Antagonist Incubation: Pre-incubate the cells with varying concentrations of ROS 234
dioxalate for a specified period (e.g., 15-30 minutes) at 37°C.

Agonist Stimulation: Add a fixed concentration of the H3 receptor agonist (typically the EC₈₀)

to the wells, along with a stimulator of adenylyl cyclase such as forskolin.

Incubation: Incubate the plate for a defined time (e.g., 30 minutes) at 37°C to allow for cAMP

production.

cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a

suitable cAMP assay kit, following the manufacturer's instructions.

Data Analysis: Plot the cAMP concentration against the logarithm of the ROS 234 dioxalate

concentration. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value,

which represents the concentration of the antagonist that inhibits 50% of the agonist

response.

Histamine H3 Receptor Signaling Pathway
ROS 234 dioxalate acts as an antagonist at the histamine H3 receptor, which is a G protein-

coupled receptor (GPCR). The diagram below illustrates the canonical signaling pathway of the
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H3 receptor. As an antagonist, ROS 234 blocks the binding of histamine and other agonists,

thereby inhibiting these downstream effects.

Histamine H3 Receptor Signaling Pathway
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Click to download full resolution via product page

Caption: Antagonism of the Histamine H3 Receptor by ROS 234.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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